![molecular formula C13H21N5O2 B7571495 5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione](/img/structure/B7571495.png)
5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione, also known as DPI, is a chemical compound that has been used in scientific research for its potential therapeutic applications. This molecule has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Scientific Research Applications
5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione has been used in scientific research for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. This compound has been studied for its potential use in the treatment of various diseases such as cardiovascular diseases, neurodegenerative diseases, and cancer.
Mechanism of Action
The mechanism of action of 5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione involves the inhibition of NADPH oxidase, an enzyme that produces reactive oxygen species (ROS) in cells. By inhibiting NADPH oxidase, this compound reduces the levels of ROS in cells, which can prevent oxidative damage and inflammation. This compound has also been shown to inhibit the activity of other enzymes such as xanthine oxidase and myeloperoxidase, which are involved in the production of ROS.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress, inflammation, and cell death in various cell types. This compound has also been shown to improve mitochondrial function and energy metabolism in cells. In animal studies, this compound has been shown to reduce the development of atherosclerosis, neurodegeneration, and cancer.
Advantages and Limitations for Lab Experiments
5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and stored. This compound is also a potent inhibitor of NADPH oxidase, which makes it a useful tool for studying the role of ROS in various biological processes. However, this compound has some limitations for laboratory experiments. It has low solubility in water, which can limit its use in some experiments. This compound also has some off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione. One direction is to investigate the potential use of this compound in the treatment of various diseases such as cardiovascular diseases, neurodegenerative diseases, and cancer. Another direction is to develop new this compound analogs with improved properties such as solubility and selectivity. Additionally, more studies are needed to understand the mechanism of action of this compound and its effects on various biological processes. Overall, this compound has great potential for therapeutic applications and further research is needed to fully explore its potential.
Synthesis Methods
The synthesis of 5,5-Dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione involves the reaction between 2-(1-pyrazol-1-ylpropan-2-ylamino)ethylamine and 5,5-dimethyl-2,4-imidazolidinedione. The reaction is carried out in the presence of a catalyst and solvent under controlled conditions. The yield of this compound can be improved by optimizing the reaction parameters such as temperature, pressure, and reaction time.
Properties
IUPAC Name |
5,5-dimethyl-3-[2-(1-pyrazol-1-ylpropan-2-ylamino)ethyl]imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N5O2/c1-10(9-17-7-4-5-15-17)14-6-8-18-11(19)13(2,3)16-12(18)20/h4-5,7,10,14H,6,8-9H2,1-3H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYDZRCOCTHSEHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN1C=CC=N1)NCCN2C(=O)C(NC2=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.